Cas no 63190-72-7 (2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one)
63190-72-7 structure
Product Name:2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one
CAS No:63190-72-7
MF:C11H17N3O
MW:207.272182226181
CID:2789960
PubChem ID:13706394
Update Time:2025-04-21
2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID20547240
- 2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one
- SCHEMBL10362536
- DTXCID00498024
- 63190-72-7
-
- Inchi: 1S/C11H17N3O/c1-5-6-9(10(15)11(2,3)4)14-8-12-7-13-14/h5,7-9H,1,6H2,2-4H3
- InChI Key: GTQIEBABPPYGST-UHFFFAOYSA-N
- SMILES: O=C(C(CC=C)N1C=NC=N1)C(C)(C)C
Computed Properties
- Exact Mass: 207.137162174Da
- Monoisotopic Mass: 207.137162174Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 47.8Ų
2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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